Cas no 1190020-67-7 (8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1190020-67-7
• MF: C₂₁H₂₂FN₃O₂
• MW: 367.41668844223
• CID: 5343241
• Update Time: 2025-07-15

8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(2-fluorobenzyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(2-FLUOROPHENYL)METHYL]-3-(4-METHOXYPHENYL)-1,4,8-TRIAZASPIRO[4.5]DEC-3-EN-2-ONE
• 8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C21H22FN3O2/c1-27-17-8-6-15(7-9-17)19-20(26)24-21(23-19)10-12-25(13-11-21)14-16-4-2-3-5-18(16)22/h2-9H,10-14H2,1H3,(H,24,26)
• InChI Key： LFRNRXWPETZINB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1CCC2(CC1)N=C(C1C=CC(=CC=1)OC)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 566
• XLogP3: 2.8
• Topological Polar Surface Area: 53.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to 8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1190020-67-7)

The compound 8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, identified by its CAS number 1190020-67-7, represents a significant advancement in the field of medicinal chemistry and pharmacology. This tricyclic spiro compound features a unique structural framework that has garnered considerable attention due to its potential biological activities and mechanistic insights. The presence of both fluorine and methoxy substituents in its aromatic rings introduces specific electronic and steric properties, which are critical for modulating its interactions with biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in drug design, particularly for their ability to exhibit high binding affinity and selectivity. The spiro[4.5]decane core in this molecule provides a rigid scaffold that enhances stability while allowing for conformational flexibility necessary for effective binding. The triazine moiety further contributes to the compound's complexity, offering multiple hydrogen bonding sites and potential interactions with polar residues in protein targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, analogs with similar tricyclic scaffolds have been explored for their roles in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The fluorophenyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity, a feature that has been leveraged in the development of next-generation therapeutics.

The methoxyphenyl substituent adds another layer of functional diversity, enabling fine-tuning of pharmacokinetic properties such as solubility and lipophilicity. This balance is crucial for achieving optimal pharmacological profiles, including improved bioavailability and reduced off-target effects. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Advances in computational chemistry have enabled more precise predictions of the biological activity of such molecules. Molecular docking studies suggest that this compound may interact with enzymes and receptors involved in inflammation and pain pathways. Specifically, the triazine ring could engage with hydrophobic pockets, while the aromatic rings provide additional contact points. These interactions could lead to novel therapeutic effects, particularly in conditions where modulation of these pathways is desired.

In vitro studies have begun to explore the potential of this compound as an inhibitor of key enzymes implicated in various diseases. For example, preliminary data indicate that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammatory responses. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.

The synthesis of this compound presents an interesting challenge due to its complex tricyclic structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. Recent innovations in synthetic methodology have made it possible to streamline these processes, making large-scale production more feasible. Techniques such as transition-metal-catalyzed coupling reactions have been particularly useful in constructing the spirocyclic core efficiently.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies focus on assessing toxicity profiles, pharmacokinetic behavior, and interaction with biological targets. These studies are essential for understanding how the compound behaves within living systems and identifying any potential adverse effects.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine at specific positions can significantly alter a molecule's properties, often enhancing its bioactivity and metabolic stability. In the case of 8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, the fluorine atom is strategically positioned to maximize these benefits while maintaining overall structural integrity.

Future research directions may explore derivatization strategies to further optimize the pharmacological properties of this compound. By modifying substituents or altering the core structure, scientists can fine-tune its activity towards specific therapeutic targets. Additionally, exploring analogs with different spirocyclic frameworks could uncover new chemical space with unique biological activities.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify structural features correlated with bioactivity, guiding synthetic efforts towards high-potency molecules. This approach has already led to significant breakthroughs in identifying novel therapeutics for a wide range of diseases.

In conclusion,8-[(2-fluorophenyl)methyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1190020-67-7) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique framework combines multiple functional groups that offer opportunities for modulating biological pathways relevant to various diseases. As research continues into its pharmacological properties and synthetic feasibility,this compound holds promise as a starting point for developing next-generation therapeutics.